Cas no 36763-05-0 (Iron, tris[methyl(4-methylphenyl)carbamodithioato-S,S']-, (OC-6-11)- (9CI))

• Product Name: Iron, tris[methyl(4-methylphenyl)carbamodithioato-S,S']-, (OC-6-11)- (9CI)
• CAS No: 36763-05-0
• MF: C₂₇H₃₆FeN₃S₆
• MW: 650.829839706421
• CID: 921637
• Update Time: 2024-05-30

Iron, tris[methyl(4-methylphenyl)carbamodithioato-S,S']-, (OC-6-11)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Iron, tris[methyl(4-methylphenyl)carbamodithioato-S,S']-, (OC-6-11)- (9CI)

• Inchi： 1S/3C9H11NS2.Fe/c3*1-7-3-5-8(6-4-7)10(2)9(11)12;/h3*3-6H,1-2H3,(H,11,12);/q;;;-3/p+3
• InChI Key： NAMXYUPUCMBXQS-UHFFFAOYSA-Q
• SMILES： N(C1C=CC(C)=CC=1)(C1=S[Fe+3]23(S=C(N(C4C=CC(C)=CC=4)C)[SH-]2)(S=C(N(C2C=CC(C)=CC=2)C)[SH-]3)[SH-]1)C

Computed Properties

• Exact Mass: 647.03500

Experimental Properties

• PSA: 202.02000
• LogP: 7.93520